2-[(2-methoxyethyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C20H24N4O4S2
• Molecular Weight: 448.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(2-methoxyethylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(3-methoxypropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H24N4O4S2/c1-13-5-6-16-22-17(21-7-10-28-3)14(18(25)24(16)12-13)11-15-19(26)23(20(29)30-15)8-4-9-27-2/h5-6,11-12,21H,4,7-10H2,1-3H3/b15-11-
• Standard InChI Key: HTDUDFHDMAWLJZ-PTNGSMBKSA-N
• Isomeric SMILES: CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCCOC)NCCOC)C=C1
• Canonical SMILES: CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCCOC)NCCOC)C=C1

Introduction

The compound 2-[(2-methoxyethyl)amino]-3-{(Z)-[3-(3-methoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that belongs to the class of heterocyclic compounds, specifically pyrido-pyrimidines and thiazolidinones. This compound is of significant interest in medicinal chemistry due to its potential biological activities.

Chemical Formula and Molecular Weight

• Molecular Formula: The compound's molecular formula is not explicitly provided in the search results, but based on similar compounds, it is expected to be complex, involving multiple heterocyclic rings.

• Molecular Weight: The molecular weight would be calculated based on the exact molecular formula, which typically involves a combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

Structural Features

• Pyrido-pyrimidine Core: This core structure is known for its association with various biological activities.

• Thiazolidinone Moiety: This part of the molecule contributes to potential pharmacological properties.

• Methoxyethyl and Methoxypropyl Groups: These groups are attached to the main heterocyclic structure, influencing its solubility and interaction with biological targets.

Synthesis and Preparation

The synthesis of this compound typically involves multi-step reactions. Common techniques include refluxing in solvents like ethanol or dimethylformamide (DMF) and using catalysts to enhance yields and selectivity. The specific synthetic pathway may vary based on the desired functional groups and substitution patterns on the core structure.

Potential Biological Activities

• Antibacterial, Antifungal, and Antiviral Activities: Compounds with similar structures have shown promise in these areas, making them subjects of interest for drug development.

• Pharmacological Properties: The presence of thiazolidinone and piperazine moieties suggests potential pharmacological applications.

Research Findings

While specific research findings on this exact compound are not detailed in the provided sources, compounds with similar structures have been studied for their biological activities. For instance, pyrido-pyrimidines are known for their diverse pharmacological properties, including anti-inflammatory and antimicrobial effects.

Data and Tables

Given the lack of specific data on this compound in the search results, a general overview of similar compounds is provided. For detailed data, further research or access to specialized databases would be necessary.

Compound Feature	Description
Molecular Formula	Not specified
Molecular Weight	Not specified
Structural Features	Pyrido-pyrimidine core, thiazolidinone moiety, methoxyethyl and methoxypropyl groups
Synthesis	Multi-step reactions involving reflux and catalysts
Biological Activities	Potential antibacterial, antifungal, antiviral activities